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Compound of Interest

Compound Name: 1-Oleoyl-2-acetylglycerol

Cat. No.: B013814

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive guidance on the safe handling, storage, and
disposal of 1-Oleoyl-2-acetyl-sn-glycerol (OAG). Detailed protocols for its application in cell
signaling research are also included, with a focus on its role as a potent activator of Protein
Kinase C (PKC).

Product Information and Physicochemical
Properties

1-Oleoyl-2-acetyl-sn-glycerol is a synthetic, cell-permeable diacylglycerol (DAG) analog widely
used to activate PKC in various cell types.[1][2] Its cell permeability makes it a valuable tool for
studying the downstream effects of PKC activation in intact cells.[3] OAG mimics the action of
endogenous DAG, which is a key second messenger in signal transduction pathways.[3]

Table 1: Physicochemical Properties of 1-Oleoyl-2-acetyl-sn-glycerol
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Property Value References
CAS Number 86390-77-4 [2][41[5]
Molecular Formula C23H4205 [41[6]
Molecular Weight 398.57 g/mol [4]
Appearance Qil [2][5]

Purity >90% - 297% (depending on 1]

supplier)

N Soluble in DMSO and ethanol.
Solubility ) [4115][6]

Safe Handling and Personal Protective Equipment
(PPE)

OAG is classified as a flammable liquid and is harmful if swallowed, in contact with skin, or if
inhaled.[8] It can also cause serious eye irritation.[8] Therefore, appropriate safety precautions
must be taken.

Table 2: Safety and Handling Precautions
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Precaution Description References
Ensure good
ventilation/exhaustion at the
o workplace. Use only outdoors
Ventilation [8]

or in a well-ventilated area.
Prevent the formation of

aerosols.

Fire Prevention

Keep away from heat, hot
surfaces, sparks, open flames,
and other ignition sources. No
smoking. Protect against
electrostatic charges. Use non-

sparking tools.

[8]

Personal Protective Equipment
(PPE)

Eyeshields, gloves.[5] Wear

appropriate protective clothing.

[5](8]

Hygiene

Do not eat, drink, or smoke
when using this product. Wash
hands thoroughly after
handling.

[8]

In case of exposure, follow these first aid measures:

After inhalation: Supply fresh air. If required, provide artificial respiration. Keep the patient

warm and consult a doctor if symptoms persist.[8]

After skin contact: Immediately rinse with water.[8]

After eye contact: Rinse opened eye for several minutes under running water. If symptoms

persist, consult a doctor.[8]

If swallowed: Rinse mouth. Do not induce vomiting. Call a poison center or doctor if you feel

unwell.[8]

Storage and Stability
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Proper storage is crucial to maintain the integrity and activity of OAG.

Table 3: Storage and Stability Guidelines

Condition Recommendation References

Store at -20°C.[4][5] Some

Long-term Storage suppliers recommend -80°C.[6]  [4][5][6][9]
[9]
Short-term Storage Store at -20°C.[4] [4]

Shipped at ambient
Shipping temperature or on dry ice.[4] [4][10]
[10]

Can be stored for up to 12
months under desiccating
- conditions.[4] Solutions are
Stability [21[4]
unstable and should be

reconstituted just prior to use.

[2]

Stock solutions in DMSO can

be stored at -20°C but should
Storage of Solutions ideally be used within a few

weeks. Avoid repeated freeze-

thaw cycles.

Disposal

Dispose of OAG and its containers in accordance with local, regional, national, and
international regulations.[6] It is recommended to contact a licensed professional waste
disposal service.[6] Do not allow the product to enter sewers or surface and ground water.[6][8]
In case of a spill, absorb the material with a non-combustible, inert material such as sand or
diatomite and place it in a sealed container for disposal.[6]

Signaling Pathways
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OAG primarily functions by activating Protein Kinase C (PKC). This occurs in a pathway that is
initiated by the activation of Phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-
bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[3] While
IP3 stimulates the release of intracellular calcium, DAG (mimicked by OAG) recruits and
activates PKC at the cell membrane.[3] Activated PKC then phosphorylates a variety of
downstream substrate proteins, leading to diverse cellular responses.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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